Cas no 821767-14-0 (Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-)

• Product name: Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-
• CAS No: 821767-14-0
• MF: C₃₀H₂₄O₄
• MW: 448.509168624878
• CID: 697651
• PubChem ID: 69260302

Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-
• 4-[2-(4-methoxyphenyl)-6-phenylmethoxynaphthalen-1-yl]oxyphenol
• SCHEMBL4966110
• 821767-14-0
• 4-{[6-(Benzyloxy)-2-(4-methoxyphenyl)naphthalen-1-yl]oxy}phenol
• DTXSID00740131

• Inchi： InChI=1S/C30H24O4/c1-32-25-12-7-22(8-13-25)28-17-9-23-19-27(33-20-21-5-3-2-4-6-21)16-18-29(23)30(28)34-26-14-10-24(31)11-15-26/h2-19,31H,20H2,1H3
• InChI Key： KBIKURVKCJBUQM-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(C3=C(C=C2)C=C(C=C3)OCC4=CC=CC=C4)OC5=CC=C(C=C5)O

Computed Properties

• Exact Mass: 448.16745924g/mol
• Monoisotopic Mass: 448.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų
• XLogP3: 7.4